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Compound of Interest

Compound Name: Ipronidazole

Cat. No.: B135245 Get Quote

For distribution to researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Ipronidazole, a nitroimidazole-class

antiprotozoal agent. It details its chemical identity, mechanism of action, and relevant

experimental data and protocols to support research and development activities.

Chemical Identity of Ipronidazole
Ipronidazole is a synthetic compound recognized for its efficacy against various protozoal

infections, particularly in veterinary medicine.[1] Accurate identification is critical for research

and regulatory purposes.

Table 1: Core Chemical Identifiers for Ipronidazole

Identifier Value Source(s)

CAS Number 14885-29-1 [1][2][3][4][5]

IUPAC Name
1-methyl-5-nitro-2-propan-2-

ylimidazole
[2][5]

Synonyms Ipropran, Ro 7-1554 [3][6]

Table 2: Molecular and Structural Data for Ipronidazole
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Property Value Source(s)

Chemical Formula C₇H₁₁N₃O₂ [1][2][3][4]

Molecular Weight 169.18 g/mol [2][3][4]

Canonical SMILES
CC(C)C1=NC=C(N1C)--

INVALID-LINK--[O-]
[2]

InChI Key
NTAFJUSDNOSFFY-

UHFFFAOYSA-N
[1][2][3]

Mechanism of Action: A Prodrug Approach to
Protozoal Disruption
Ipronidazole functions as a prodrug, meaning it is administered in an inactive form and

requires bioactivation within the target organism.[3] Its selective toxicity is derived from the

unique metabolic environment of anaerobic protozoa and bacteria.

The mechanism of action for 5-nitroimidazole drugs like Ipronidazole proceeds through the

following key steps:

Cellular Uptake: The unactivated Ipronidazole molecule enters the protozoal cell.

Reductive Activation: Inside the anaerobic environment of the protozoan, low-redox-potential

proteins, such as ferredoxin or nitroreductases, transfer electrons to the nitro group of

Ipronidazole.[1][3]

Formation of Cytotoxic Intermediates: This reduction process generates highly reactive

nitroso radicals and other cytotoxic intermediates.[1]

DNA Damage: These reactive molecules covalently bind to and disrupt the helical structure

of the protozoan's DNA, leading to strand breakage.[1]

Inhibition of Nucleic Acid Synthesis and Cell Death: The extensive DNA damage inhibits

essential cellular processes, including nucleic acid synthesis, ultimately resulting in the death

of the protozoan cell.[1][5]
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Sample Preparation & Extraction

Solid Phase Extraction (SPE) Cleanup

Final Preparation & Analysis

1. Homogenize 10g Sample
with Acetic Acid and Acetone

2. Centrifuge and Collect Supernatant

3. Re-homogenize Residue with Acetone

4. Centrifuge and Combine Supernatants

5. Evaporate a 10mL Aliquot

6. Defat with Acetonitrile and n-Hexane

7. Evaporate Acetonitrile Layer to Dryness

8. Dissolve Residue

9. Apply to Cation Exchange SPE Cartridge

10. Wash Cartridge

11. Elute with Acetonitrile/Water Mixture

12. Extract Eluate with Ethyl Acetate

13. Evaporate Ethyl Acetate to Dryness

14. Reconstitute in 1mL
0.1% Formic Acid

15. Inject into LC-MS/MS System

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b135245?utm_src=pdf-custom-synthesis
https://bio-fermen.bocsci.com/news-blogs/nitroimidazole-definition-mechanism-and-uses.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3862438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3862438/
https://www.mdpi.com/2673-9879/4/1/15
https://www.mhlw.go.jp/english/topics/foodsafety/positivelist060228/dl/n370_04.pdf
https://pubmed.ncbi.nlm.nih.gov/2215238/
https://pubmed.ncbi.nlm.nih.gov/2215238/
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-2-ipronidazole.pdf
https://www.benchchem.com/product/b135245#ipronidazole-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b135245#ipronidazole-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b135245#ipronidazole-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b135245#ipronidazole-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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